Cas no 1354970-52-7 (Methyl (2R)-1-(3-methylbenzoyl)pyrrolidine-2-carboxylate)

• Product Name: Methyl (2R)-1-(3-methylbenzoyl)pyrrolidine-2-carboxylate
• CAS No: 1354970-52-7
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• MDL: MFCD20502063
• CID: 5050208
• PubChem ID: 54595857
• Update Time: 2025-10-22

Methyl (2R)-1-(3-methylbenzoyl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (2R)-1-(3-methylbenzoyl)pyrrolidine-2-carboxylate
• methyl (2R)-1-[(3-methylphenyl)carbonyl]pyrrolidine-2-carboxylate
• NE42502
• Z1270207943
• Methyl (2R)-1-(3-methylbenzoyl)pyrrolidine-2-carboxylate

• MDL： MFCD20502063
• Inchi： 1S/C14H17NO3/c1-10-5-3-6-11(9-10)13(16)15-8-4-7-12(15)14(17)18-2/h3,5-6,9,12H,4,7-8H2,1-2H3/t12-/m1/s1
• InChI Key： QZCQSCWQKLPTLU-GFCCVEGCSA-N
• SMILES： O(C)C([C@H]1CCCN1C(C1C=CC=C(C)C=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 1.9
• Topological Polar Surface Area: 46.6

Additional information on Methyl (2R)-1-(3-methylbenzoyl)pyrrolidine-2-carboxylate

Research Briefing on Methyl (2R)-1-(3-methylbenzoyl)pyrrolidine-2-carboxylate (CAS: 1354970-52-7)

Methyl (2R)-1-(3-methylbenzoyl)pyrrolidine-2-carboxylate (CAS: 1354970-52-7) is a chiral pyrrolidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique stereochemistry and functional groups, has been explored for its role as a building block in the synthesis of bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators.

Recent studies have focused on the synthetic routes and optimization of Methyl (2R)-1-(3-methylbenzoyl)pyrrolidine-2-carboxylate. A 2023 publication in the Journal of Medicinal Chemistry highlighted an efficient asymmetric synthesis method using chiral auxiliaries, achieving high enantiomeric purity (>99% ee) and yield (85%). This advancement is critical for scaling up production and ensuring reproducibility in preclinical studies.

In terms of biological activity, preliminary in vitro assays have demonstrated that this compound exhibits moderate inhibitory effects against prolyl oligopeptidase (POP), an enzyme implicated in neurodegenerative diseases such as Alzheimer's. Molecular docking simulations suggest that the (2R)-configuration and the 3-methylbenzoyl moiety are essential for binding to the POP active site, providing a structural basis for further derivatization.

Another notable application of Methyl (2R)-1-(3-methylbenzoyl)pyrrolidine-2-carboxylate is its use as a key intermediate in the synthesis of novel dipeptidyl peptidase-4 (DPP-4) inhibitors, a class of antidiabetic agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound showed improved pharmacokinetic profiles, including enhanced oral bioavailability and prolonged half-life in rodent models.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and reducing off-target effects. Future research directions include structure-activity relationship (SAR) studies to refine its pharmacophore and evaluate its therapeutic potential in vivo. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of this molecule into clinical candidates.

In conclusion, Methyl (2R)-1-(3-methylbenzoyl)pyrrolidine-2-carboxylate represents a versatile scaffold in medicinal chemistry, with emerging relevance in neurodegenerative and metabolic disorders. Continued exploration of its synthetic and biological properties will likely yield innovative therapeutics in the coming years.